Cas no 80945-69-3 (5-Benzothiazolecarboxylicacid, 2-hydrazinyl-)

• Product name: 5-Benzothiazolecarboxylicacid, 2-hydrazinyl-
• CAS No: 80945-69-3
• MF: C₈H₇N₃O₂S
• MW: 209.22508
• CID: 707927
• PubChem ID: 21329943

5-Benzothiazolecarboxylicacid, 2-hydrazinyl- Chemical and Physical Properties

Names and Identifiers

• 5-Benzothiazolecarboxylicacid, 2-hydrazinyl-
• 2-hydrazinyl-1,3-benzothiazole-5-carboxylic acid
• 5-Benzothiazolecarboxylicacid,2-hydrazino-(6CI,9CI)
• DTXSID30612539
• SCHEMBL11205987
• 80945-69-3

• Inchi： InChI=1S/C8H7N3O2S/c9-11-8-10-5-3-4(7(12)13)1-2-6(5)14-8/h1-3H,9H2,(H,10,11)(H,12,13)
• InChI Key： KFQGHKHDJZZHIR-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1C(=O)O)N=C(S2)NN

Computed Properties

• Exact Mass: 209.02589765g/mol
• Monoisotopic Mass: 209.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117Ų
• XLogP3: -0.8